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Compound of Interest

Compound Name: 5-Acetyl-2-aminobenzonitrile

Cat. No.: B139713 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of 5-
Acetyl-2-aminobenzonitrile (CAS 33720-71-7). The following procedures are designed to

ensure a safe laboratory environment and minimize risks associated with this chemical.

Information from related aminobenzonitrile compounds has been utilized to supplement safety

protocols in the absence of a dedicated Safety Data Sheet (SDS) for this specific compound.

I. Personal Protective Equipment (PPE) and
Engineering Controls
When handling 5-Acetyl-2-aminobenzonitrile, a comprehensive approach to safety involves a

combination of engineering controls and appropriate personal protective equipment.

Engineering Controls:

Ventilation: Work in a well-ventilated area. The use of a laboratory fume hood is required to

keep airborne concentrations low.[1]

Safety Stations: An eyewash station and a safety shower must be readily accessible in any

area where this chemical is handled.[1][2]

Personal Protective Equipment:
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Eye and Face Protection: Chemical safety goggles that meet OSHA's eye and face

protection regulations in 29 CFR 1910.133 or European Standard EN166 are mandatory.[1] A

face shield should be worn in situations with a risk of splashing or explosion.[3]

Skin Protection:

Gloves: Wear compatible, chemical-resistant gloves.[1][2] Disposable nitrile gloves can

offer short-term protection against a range of chemicals.[3] Always inspect gloves for

integrity before use and change them immediately upon contamination.

Lab Coat: A lab coat must be worn and buttoned to cover as much skin as possible.[3]

Clothing: Wear long pants and closed-toe, closed-heel shoes.[3] Avoid clothing made from

synthetic fabrics like polyester or acrylic.[3]

Respiratory Protection: If engineering controls are insufficient to maintain exposure below

permissible limits, a NIOSH/MSHA or European Standard EN 149 approved respirator is

required.[1][2] A respiratory protection program that adheres to OSHA's 29 CFR 1910.134

and ANSI Z88.2 requirements, or European Standard EN 149, must be implemented.[1]

II. Quantitative Data Summary
The following table summarizes key quantitative data for 5-Acetyl-2-aminobenzonitrile and

related compounds. This information is critical for risk assessment and safe handling.
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Property Value Source(s)

Molecular Formula C₉H₈N₂O [4][5][6][7]

Molecular Weight 160.17 g/mol [4][5][6][7][8]

Appearance
Solid (Typical White to off-

white)
[4]

Melting Point 140 - 144 °C [4]

Solubility in Water Low solubility [4]

Storage Temperature 2°C - 8°C [7]

Hazard Class

Harmful if swallowed, inhaled,

or in contact with skin (General

classification)

[4]

Note: Specific toxicity values (LD50, LC50) and occupational exposure limits for 5-Acetyl-2-
aminobenzonitrile are not readily available. The hazard classification is a general statement

and should be treated with caution. Always handle with the assumption that the substance is

toxic.

III. Handling and Storage Procedures
Safe Handling:

Avoid contact with skin, eyes, and clothing.[1]

Do not breathe dust.[1][9] Minimize dust generation and accumulation.[1]

Wash hands thoroughly after handling.[1]

Use only in a well-ventilated area, preferably within a chemical fume hood.[1]

Do not eat, drink, or smoke in areas where the chemical is handled.[10]

Storage:
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Store in a cool, dry, and well-ventilated area.[2][4]

Keep the container tightly closed when not in use.[1]

Store away from incompatible substances such as strong oxidizing agents, strong acids,

strong bases, and strong reducing agents.[11]

Keep away from heat sources and open flames.[4]

IV. Spill and Disposal Plan
Accidental Release Measures:

Evacuate: Clear the area of all personnel.

Ventilate: Ensure the area is well-ventilated.

Containment: Prevent the spill from entering drains or waterways.[9][12]

Clean-up:

For small spills, carefully sweep or vacuum up the material, avoiding dust generation, and

place it into a suitable, labeled disposal container.[1][12]

For large spills, control personal contact with the substance by using appropriate PPE.[12]

Decontamination: Clean the spill area thoroughly.

Disposal:

Dispose of waste in accordance with local, regional, and national hazardous waste

regulations.[11]

Chemical waste generators are responsible for determining if a discarded chemical is

classified as hazardous waste.[11]

Do not dispose of the material down the drain.[11]
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V. Experimental Workflow Diagram
The following diagram illustrates the standard workflow for handling 5-Acetyl-2-
aminobenzonitrile in a laboratory setting.

Preparation
- Review SDS

- Don PPE
- Prepare workspace in fume hood
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- Use an analytical balance

- Handle with care to avoid dust

Reaction
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Work-up & Purification
- Quench reaction

- Perform extraction/crystallization

Analysis
- Characterize product (NMR, LCMS, etc.)

Decontamination & Cleanup
- Clean glassware

- Wipe down surfaces

Waste Disposal
- Segregate waste streams
- Label and store for pickup
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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